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Compound of Interest

Compound Name:
(S)-Phenethyl 2-

hydroxypropanoate

CAS No.: 1928712-34-8

Cat. No.: B2552991

Get Quote

Executive Summary & Chemical Profile
(S)-Phenethyl 2-hydroxypropanoate (commonly known as phenethyl L-lactate) is an organic

ester frequently utilized as a chiral building block in drug development and as a specialized

agent in flavor and fragrance profiling. While it does not exhibit acute toxicity or extreme

flammability, its organic nature and physical properties demand strict adherence to institutional

and federal waste management protocols to prevent environmental contamination and ensure

laboratory safety.

Quantitative Data & Disposal Relevance
The physical properties of a chemical dictate its behavior in waste streams. The following data

summarizes the key properties of (S)-Phenethyl 2-hydroxypropanoate and their direct impact

on disposal logistics:
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Physicochemical Property Value / Description
Relevance to Handling &
Disposal

Molecular Formula C₁₁H₁₄O₃

Contains only C, H, and O.

Fully compatible with standard

non-halogenated organic

incineration streams.

Flash Point > 100 °C (> 212 °F)

Exceeds the 60 °C (140 °F)

threshold; therefore, it is not

classified as a RCRA D001

ignitable hazardous waste[1].

Specific Gravity ~1.12 - 1.14 @ 25 °C

Denser than water. If

inadvertently mixed with

aqueous waste, it will form a

bottom layer, complicating

phase-separation and

treatment.

Chemical Class Organic Ester

Susceptible to exothermic

hydrolysis. Must be segregated

from strong acids, alkalis, and

oxidizers in waste carboys[2].

Safety & Handling Fundamentals
When managing (S)-Phenethyl 2-hydroxypropanoate, researchers must prioritize source

reduction and precise chemical segregation.

Mechanistic Causality in Handling: As an ester, this compound is chemically stable under

neutral conditions but undergoes hydrolysis when exposed to strong acids or bases. If

improperly discarded into a highly acidic or alkaline waste carboy, it will hydrolyze into

phenethyl alcohol and lactic acid. This reaction can be exothermic and may lead to pressure

buildup in sealed waste containers[2]. Therefore, standard handling requires isolation from

reactive reagents and the use of basic Personal Protective Equipment (PPE), including nitrile

gloves, splash goggles, and a laboratory coat.
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Operational Workflow: Spill Response & Cleanup
In the event of a localized spill, rapid containment is necessary to prevent the liquid from

reaching floor drains, where its high biological oxygen demand (BOD) could disrupt municipal

wastewater treatment systems.

Step-by-Step Cleanup Methodology:

Isolate and Assess: Secure the immediate area. Verify that no incompatible chemicals (e.g.,

strong oxidizers or concentrated acids) are present in the spill zone to rule out secondary

reactions.

Don PPE: Equip fresh nitrile gloves, safety goggles, and a lab coat.

Containment: Deploy inert absorbent materials (such as clean dry sand, vermiculite, or

universal polypropylene spill pads) around the perimeter of the spill to halt migration.

Causality: Inert absorbents are strictly required. Esters do not require chemical

neutralization, and using reactive spill agents could trigger unintended heat generation[2].

Absorption and Collection: Allow the absorbent to fully wick the liquid. Use non-sparking

tools to collect the saturated material and transfer it into a sealable, high-density

polyethylene (HDPE) solid waste container.

Decontamination: Wash the affected surface with a mild detergent and water solution. This

removes the residual organic film, mitigating slip hazards and eliminating lingering floral

odors.

Labeling: Seal the container and affix a label reading: "Solid Waste Contaminated with Non-

Halogenated Organic Liquid - (S)-Phenethyl 2-hydroxypropanoate."

Waste Segregation & Disposal Protocols
The cornerstone of laboratory chemical waste management is accurate segregation, which

ensures regulatory compliance while optimizing disposal costs.

Disposal Routing: All liquid waste containing (S)-Phenethyl 2-hydroxypropanoate must be

routed to the Non-Halogenated Organic Waste stream.
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Causality: Because this molecule consists entirely of carbon, hydrogen, and oxygen, it is an

ideal candidate for energy-recovery incineration. Introducing this chemical into a

halogenated waste stream is a critical operational error; halogenated wastes require

specialized, high-temperature combustion and advanced scrubbing to prevent the formation

of highly toxic dioxins and furans. Mixing non-halogenated waste into halogenated streams

unnecessarily inflates disposal costs and environmental burden.

Regulatory Grounding: Under the EPA's Resource Conservation and Recovery Act (RCRA)

guidelines (40 CFR Part 261), (S)-Phenethyl 2-hydroxypropanoate does not meet the criteria

for a listed hazardous waste, as it is absent from the F, K, P, and U lists[3]. Furthermore, it does

not exhibit characteristic toxicity, corrosivity, or reactivity, and its elevated flash point exempts it

from the D001 (ignitability) classification[1].

However, exemption from RCRA hazardous status does not permit drain disposal. Standard

Prudent Practices in the Laboratory dictate that all non-exempt organic chemicals must be

treated as chemical waste and subjected to controlled, EPA-approved chemical incineration[4].
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Waste Generation:
(S)-Phenethyl 2-hydroxypropanoate

Contaminated with Halogens
or Heavy Metals?

Route to: Non-Halogenated
Organic Waste Stream

  No  

Route to: Halogenated or
Heavy Metal Waste Stream

  Yes  

Final Disposal:
EPA-Approved Chemical Incineration

Click to download full resolution via product page

Disposal routing and segregation workflow for (S)-Phenethyl 2-hydroxypropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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